Cas no 51762-80-2 (1,4-Benzenedicarboxylic acid, 2-[[4-(1,1-dimethylethyl)phenyl]thio]-)

1,4-Benzenedicarboxylic acid, 2-[[4-(1,1-dimethylethyl)phenyl]thio]- structure
51762-80-2 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-[[4-(1,1-dimethylethyl)phenyl]thio]-
CAS No:51762-80-2
MF:C18H18O4S
MW:330.398124217987
CID:361482
PubChem ID:10853896
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, 2-[[4-(1,1-dimethylethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-[[4-(1,1-dimethylethyl)phenyl]thio]-
    • 2-(4-tert-butylphenyl)sulfanylterephthalic acid
    • 51762-80-2
    • SCHEMBL11633363
    • DTXSID30445889
    • Inchi: 1S/C18H18O4S/c1-18(2,3)12-5-7-13(8-6-12)23-15-10-11(16(19)20)4-9-14(15)17(21)22/h4-10H,1-3H3,(H,19,20)(H,21,22)
    • InChI Key: KRUGNXCISKYWRU-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=CC=1C(=O)O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 330.09264
  • Monoisotopic Mass: 330.09258022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • PSA: 74.6
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